Cas no 2172195-34-3 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid
• CAS No: 2172195-34-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6054690
• PubChem ID: 165515479
• Update Time: 2025-10-31

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid
• EN300-1525815
• 2172195-34-3
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclopentane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(29-25-14-6-12-22(25)27(32)33)15-17-7-5-13-24(17)30-28(34)35-16-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-4,8-11,17,22-25H,5-7,12-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CCHCSUXISJTXIT-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid

Compound CAS No 2172195-34-3: A Comprehensive Overview

The compound with CAS number 2172195-34-3, known as 2-{2-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]cyclopentyl}acetamido)cyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and drug discovery. This compound has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in peptide synthesis and its ability to serve as a versatile building block in medicinal chemistry.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide chemistry. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during solid-phase peptide synthesis (SPPS). The integration of this group with a cyclopentane ring introduces unique steric and electronic properties, making it an attractive candidate for exploring novel bioactive molecules.

Recent research has focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Studies have demonstrated that the compound exhibits excellent thermal stability, which is essential for its application in high-throughput screening processes. Additionally, its compatibility with common solvents and reagents has made it a preferred choice in combinatorial chemistry.

In terms of applications, this compound has been utilized in the development of bioactive agents targeting various therapeutic areas. For instance, its ability to form stable amide bonds has been leveraged in the construction of complex peptide libraries. These libraries are instrumental in identifying potential drug candidates for diseases such as cancer, inflammation, and infectious disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the formation of the Fmoc group, cyclization reactions to form the cyclopentane ring, and subsequent functionalization to introduce reactive groups. The optimization of these steps has been a focus of recent studies, with researchers aiming to enhance yield and purity while minimizing side reactions.

Moreover, computational studies have provided valuable insights into the electronic properties and conformational flexibility of this compound. These studies have revealed that the molecule adopts specific conformations that facilitate interactions with biological targets, such as enzymes and receptors. Such findings have implications for drug design, where understanding molecular interactions is critical for optimizing bioavailability and efficacy.

In conclusion, the compound with CAS number 2172195-34-3 represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, coupled with promising biological activities, position it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its potential applications, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.